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Compound of Interest

Compound Name: Myclobutanil

Cat. No.: B10753111 Get Quote

Introduction

Myclobutanil is a widely used fungicide in agriculture to control a variety of fungal diseases in

fruits and vegetables, including tomatoes. Its presence in food commodities needs to be

monitored to ensure consumer safety and compliance with regulatory limits. The QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and efficient

approach for the extraction and cleanup of pesticide residues from food matrices. This

application note provides a detailed protocol for the determination of myclobutanil in tomatoes

using a modified QuEChERS method coupled with Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS).

Quantitative Data Summary
The performance of this method for the analysis of myclobutanil in various tomato matrices is

summarized in the table below. The data demonstrates good accuracy and precision, with

recovery rates falling within acceptable international standards.[1][2][3][4]
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Matrix
Spiked Level
(mg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD, %)

Tomato 0.01 82 9.1

0.1 95 4.5

0.5 102 1.2

Tomato Juice 0.01 85 8.8

0.1 98 3.6

0.5 101 2.5

Tomato Seeds 0.01 88 7.9

0.1 99 2.8

0.5 100 1.8

Method Validation Parameters[1]

Linearity: A good linear relationship was obtained in the range of 0.001 µg/mL to 0.1 µg/mL.

Limit of Detection (LOD): 0.0003 mg/kg

Limit of Quantification (LOQ): 0.001 mg/kg

Experimental Protocol
This protocol details the modified QuEChERS procedure for the extraction and cleanup of

myclobutanil residues from tomatoes for subsequent UPLC-MS/MS analysis.[1]

1. Sample Preparation

1.1. Homogenize a representative sample of tomatoes to a uniform paste. 1.2. Weigh 5 g of the

homogenized tomato sample into a 50 mL centrifuge tube.

2. Extraction
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2.1. Add 5 g of sodium chloride (NaCl) to the centrifuge tube containing the sample. 2.2. Add

10 mL of acetonitrile. 2.3. Cap the tube and vortex vigorously for 5 minutes at 2500 rpm using

an advanced multi-tube vortexer. 2.4. Centrifuge the sample for 5 minutes at 8000 rpm.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

3.1. Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL QuEChERS dispersive tube.

3.2. The dispersive tube should contain 25 mg of Primary Secondary Amine (PSA) and 25 mg

of C18. 3.3. Vortex the d-SPE tube for 2 minutes at 2500 rpm. 3.4. Centrifuge for 2 minutes at

2500 rpm. 3.5. The resulting supernatant is ready for UPLC-MS/MS analysis.

4. UPLC-MS/MS Analysis

The analysis of myclobutanil is performed using a UPLC-MS/MS system. The specific

parameters for the instrument should be optimized for the target analyte.

Experimental Workflow
The following diagram illustrates the key steps of the QuEChERS method for myclobutanil
analysis in tomatoes.
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Caption: QuEChERS workflow for myclobutanil analysis in tomatoes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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